Cas no 219140-57-5 (2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-)

2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)- structure
219140-57-5 structure
Product Name:2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
CAS No:219140-57-5
MF:C16H11Cl2FO
MW:309.162346124649
CID:1405268
PubChem ID:5709107
Update Time:2025-04-20

2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
    • 3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
    • SCHEMBL1224268
    • 219140-57-5
    • (E)-3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
    • Inchi: 1S/C16H11Cl2FO/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3/b8-6+
    • InChI Key: GNGXZQIBNVGQAL-SOFGYWHQSA-N
    • SMILES: ClC1=CC=C(C(/C=C/C2C(=CC=CC=2Cl)F)=O)C=C1C

Computed Properties

  • Exact Mass: 308.01723
  • Monoisotopic Mass: 308.0170985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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